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Introduction

Dimethyl sulfoxide (DMSOQO), with the chemical formula (CH3)2S0O, is a highly polar, aprotic
organic solvent renowned for its exceptional ability to dissolve a wide array of both polar and
nonpolar compounds.[1] Its unique properties, including its high boiling point, miscibility with
water and organic solvents, and its capacity to penetrate biological membranes, have
established it as an indispensable tool in chemical, biological, and pharmaceutical research.[1]
[2] This guide provides a comprehensive overview of the core physical properties of DMSO,
presents methodologies for their determination, and illustrates its practical application in
experimental workflows.

Core Physical and Chemical Properties

The fundamental properties of DMSO are summarized below. These values are critical for its
proper handling, use in experimental design, and for understanding its behavior as a solvent
system.
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Property Value References
CAS Number 67-68-5 [3]

Molecular Formula C2HeOS [4]

Molecular Weight 78.13 g/mol [11[3]
Appearance Colorless, hygroscopic liquid [1112]

Essentially odorless to slightly

Odor
sulfurous

[2]

Quantitative Physical Data

The following tables provide detailed quantitative data on the thermodynamic, physical, and

solvent properties of DMSO.

ble 1: Ti I : :

Property Value Conditions |/ Notes References
Melting Point 18.5 °C (65.3 °F) [11[2]
Boiling Point 189 °C (372 °F) At 1 atm [11[31[5]
Flash Point 87 °C (189 °F) Closed cup [41[6]
Autoignition 215 - 302 °C (419 -
. [51[61[7]

Temperature 575 °F)
Heat of Vaporization

52.9 kd/mol [8]
(AHvap)
Heat of Fusion

14.37 kJ/mol [8]
(AHfus)
Specific Heat 1.96 J-K-1.g~1 (0.47

_ At 25-29.5 °C [7119]

Capacity (Cp) cal-g~1-°C-Y)

0.600 mmHg (0.08
Vapor Pressure At 25 °C [7][10]

kPa)
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Table 2: Physical & Optical Properties

Property Value Conditions |/ Notes References
Density 1.100 g/cm3 At 20 °C [1][11]
1.0955 g/cm? At 25 °C [7][10]
Viscosity 2.14 mPa:s (cP) At 20 °C [8]
1.996 mPa:s (cP) At 25 °C [4]
Surface Tension 43.5 dyn/cm At 20 °C [718]
Refractive Index (nD) 1.479 At 20 °C [1]
Dielectric Constant
- 48.9 At 20 °C [7]
Dipole Moment 41-43D [7][11]

Table 3: Solvent Properties
Property Value Notes References
Water Solubility Miscible In all proportions [12]

Miscible with a wide
range of organic

Miscibility solvents (e.g., [1][13]
ethanol, acetone,

benzene, chloroform)

LogP (Octanol-Water Indicates high

iy -1.35 . [21[6][7]
Partition Coeff.) hydrophilicity
pKa ~35 Weakly acidic [1107]

Experimental Protocols for Property Determination

The accurate determination of DMSQO's physical properties is essential for its quality control
and application. Standard methodologies are employed for these measurements.
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Determination of Boiling Point (ASTM D1078)

The boiling point is determined using distillation methods.
o Apparatus: A distillation flask, condenser, calibrated thermometer, and a heat source.

o Methodology: A sample of DMSO is placed in the distillation flask. The liquid is heated, and
the vapor is allowed to pass through the condenser. The temperature at which the liquid and
vapor phases are in equilibrium at a given atmospheric pressure is recorded as the boiling
point. The thermometer bulb must be positioned correctly in the vapor phase, just below the
side arm of the flask, to ensure an accurate reading. Distillation of DMSO should be
performed under a partial vacuum to lower the boiling point and prevent thermal
decomposition, which can occur at 189°C.[1]

Measurement of Density (ASTM D4052)

Density is typically measured using a digital density meter or a pycnometer.

» Apparatus: A digital density meter with an oscillating U-tube or a calibrated pycnometer, and
a temperature-controlled water bath.

» Methodology: The instrument is first calibrated using air and deionized water at a known
temperature (e.g., 20°C). The DMSO sample is then introduced into the measurement cell.
For an oscillating U-tube meter, the instrument measures the change in the oscillation
frequency of the tube when filled with the sample and calculates the density. The
measurement is highly dependent on temperature, which must be precisely controlled.

Viscosity Measurement (ASTM D445)

The kinematic viscosity of DMSO is determined using a calibrated glass capillary viscometer.

o Apparatus: A calibrated capillary viscometer (e.g., Ubbelohde type), a temperature-controlled
bath, and a stopwatch.

* Methodology: The viscometer is filled with a precise volume of DMSO and placed in a
constant temperature bath until it reaches thermal equilibrium. The time required for the
liquid to flow under gravity between two marked points on the capillary is measured. The
kinematic viscosity is calculated by multiplying the measured flow time by the calibration
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constant of the viscometer. Dynamic viscosity (reported in Table 2) is then calculated by
multiplying the kinematic viscosity by the density of DMSO at the same temperature.

Refractive Index Measurement (ASTM D1218)

The refractive index is measured using a refractometer.

e Apparatus: A calibrated refractometer (e.g., an Abbé refractometer) with a light source and a
temperature control system.

o Methodology: A small drop of the DMSO sample is placed on the prism of the refractometer.
The instrument measures the angle at which light is refracted as it passes from the prism
into the sample. This is used to calculate the refractive index, a dimensionless number that
indicates how fast light propagates through the material. Temperature control is crucial as the
refractive index is temperature-dependent.

Visualizations: DMSO in Experimental Workflows

DMSO's properties make it a cornerstone of many laboratory procedures. The following
diagrams illustrate its role in common applications.
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Workflow for In Vitro Drug Screening Using DMSO
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Workflow for In Vitro Drug Screening Using DMSO.
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Conclusion

Dimethyl sulfoxide is a powerful and versatile solvent whose utility is directly linked to its
distinct physical properties. A thorough understanding of these characteristics, from its
thermodynamic behavior to its solvent capabilities, is paramount for researchers and scientists.
Proper handling, including accounting for its hygroscopicity and thermal stability, ensures its
effective and safe use in drug development and a multitude of other scientific applications. The
data and protocols presented in this guide serve as a critical resource for harnessing the full

potential of DMSO in a research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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